Rapid preparation of highly transparent piezoresistive balls for optoelectronic devices†
Chemical Communications Pub Date: 2020-01-28 DOI: 10.1039/C9CC08840G
Abstract
We report a rapid fabrication strategy of highly transparent piezoresistive balls with excellent pressure-sensitivity and toughness by photopolymerization of polymerizable deep eutectic solvents. By careful design and integration, a number of optoelectronic devices have been constructed with the piezoresistive balls as building blocks.
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